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Compound of Interest

Compound Name: Crocin 5

Cat. No.: B3028231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Crocin 5, a specific member of the

crocin family of carotenoid compounds. While research on individual crocins is expanding,

much of the existing literature focuses on "crocin" as a general extract or on the most abundant

analogue, α-crocin. This document summarizes the known chemical identifiers for Crocin 5
and situates it within the broader context of experimental protocols and signaling pathways

established for the crocin family.

Chemical Identity of Crocin 5
Crocin 5 is a distinct chemical entity with its own unique identifiers that differentiate it from

other crocin analogues.

Table 1: Chemical Identifiers for Crocin 5
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Identifier Value Source

CAS Number 174916-30-4 [1]

PubChem CID 100956919 [1][2]

Molecular Formula C22H26O9 [1][2]

Molecular Weight 434.4 g/mol [2]

IUPAC Name
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Experimental Protocols for Crocins
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Disclaimer: The following experimental protocols are described for the general class of crocins,

as specific methodologies for the isolation and analysis of Crocin 5 are not extensively detailed

in the current scientific literature. These methods provide a foundational approach that can be

adapted for the study of Crocin 5.

The isolation and quantification of crocins from their natural source, primarily the stigmas of

Crocus sativus L. (saffron), are critical for research and drug development.

Extraction and Purification
A common method for the extraction and purification of total crocins involves crystallization.

Methodology:

Extraction: Saffron stigmas are extracted with 80% ethanol, which has been identified as an

effective solvent.[3][4][5]

Crystallization (First Step): The extract is subjected to crystallization in 80% ethanol. This

initial step yields crocin crystals of moderate purity.[3][4][5]

Recrystallization (Second Step): To enhance purity, the crystals from the first step are re-

dissolved and recrystallized. Performing the second crystallization at a controlled

temperature, such as -5°C, has been shown to yield crystals with a purity exceeding 97%.[3]

[4]
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Figure 1: Experimental workflow for extraction and purification of crocins.

Analytical Quantification
High-Performance Liquid Chromatography (HPLC) is the gold standard for the separation and

quantification of individual crocin analogues.

Methodology:
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Sample Preparation: A known weight of the saffron sample is extracted with a suitable

solvent, typically a methanol/water mixture. The extract is then filtered before injection into

the HPLC system.[6]

Chromatographic Separation: A C18 reversed-phase column is commonly used for

separation.[6][7] A gradient elution with a mobile phase consisting of acidified water and an

organic solvent like acetonitrile allows for the resolution of different crocins.[6][7]

Detection: Crocins are detected using a UV-Vis or Diode-Array Detector (DAD) at their

maximum absorbance wavelength, which is approximately 440 nm.[6]

Quantification: The concentration of each crocin is determined by comparing its peak area to

that of a certified reference standard.

Signaling Pathways Modulated by Crocins
Disclaimer: The signaling pathways described below have been elucidated for "crocin" or

"crocetin" and may not be directly attributable to Crocin 5 without further specific investigation.

However, they represent the current understanding of the molecular mechanisms of this class

of compounds.

Crocins have been shown to exert a range of biological activities, including anticancer effects,

by modulating key intracellular signaling pathways.

Anticancer Activity and the PI3K/Akt/mTOR Pathway
One of the well-documented mechanisms of crocin's anticancer activity is through the inhibition

of the PI3K/Akt/mTOR signaling pathway. This pathway is a central regulator of cell

proliferation, survival, and growth, and its dysregulation is a hallmark of many cancers.

Mechanism of Action:

Inhibition of PI3K: Crocin has been suggested to inhibit Phosphatidylinositol 3-kinase (PI3K),

a key upstream activator of the pathway.

Suppression of Akt Phosphorylation: By inhibiting PI3K, crocin prevents the phosphorylation

and activation of Akt (also known as Protein Kinase B).
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Downregulation of mTOR: The deactivation of Akt leads to the subsequent downregulation of

the mammalian target of rapamycin (mTOR), a critical downstream effector that promotes

protein synthesis and cell growth.

Induction of Apoptosis: The overall inhibition of the PI3K/Akt/mTOR pathway by crocin can

lead to the induction of apoptosis (programmed cell death) in cancer cells.[1][8][9]
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Figure 2: Proposed signaling pathway for the anticancer effect of crocins.

Conclusion
Crocin 5 is a specific carotenoid with defined chemical properties. While a significant body of

research exists for the broader class of crocins, further studies are needed to elucidate the

specific biological activities, experimental protocols, and signaling pathway interactions of

Crocin 5. The information presented in this guide serves as a foundation for researchers and
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drug development professionals to design and execute targeted investigations into this

promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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